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Compound of Interest

Compound Name: Meliodent

Cat. No.: B1167038

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the clinical performance of Meliodent
denture bases, a brand of heat-cured polymethyl methacrylate (PMMA) acrylic resin. The
information is compiled from various in-vitro studies to guide research and development in
dental materials.

Quantitative Data on Material Properties

The clinical success of a denture base material is largely dependent on its physical and
mechanical properties. The following tables summarize the quantitative data for Meliodent in
key performance areas.

Table 1: Flexural Strength of Meliodent Denture Base Resin
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Comparison Mean Flexural Standard Deviation
. . Reference
Material/Condition Strength (MPa) (SD)
Meliodent (Heat-
87.32 8.8 [1]
Cured)
Detax (3D Printer
_ 66.26 7.6 [1]
Resin)
Meliodent 81.55 1.54 [2]
Acropars 73.58 0.6 [2]
Meliodent
. 81.1 1.0 [3]
(Conventional PMMA)
SR-Ivocap (Injection
69.8 1.4 [3]
Molded PMMA)
Deflex (Polyamide) 78.3 1.0 [3]

Flexural strength is a critical indicator of a denture base's resistance to fracture under chewing
forces. Higher values suggest greater durability.

Table 2: Compressive Strength of Meliodent Denture Base Resin

Mean Compressive Standard Deviation

Material Strength (MPa) (SD) Reference
Acrosun 85.6 6.9 [415]
Acropars 80.6 6.9 [41[5]
Meliodent 71.9 5.3 [41[5]

Compressive strength measures the material's ability to withstand forces that tend to crush it.

Table 3: Color Stability of Meliodent Denture Base Resin (AE Values)
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Staining
. . Mean Color
Agent/Conditio Duration Notes Reference
Change (AE)
n
Immersion in Highest color
o 6 months 4.99 [6]
Distilled Water change observed
Immersion in
) 6 months 4.67 - [6]
Clinsodent
Immersion in Least color
6 months 2.88 [6]
Aloe Vera change observed
Immersion in Best color
various 28 days 1.12 stability among [7]
disinfectants tested materials
Not specified, but
Immersion in Tea 1 month lower than SR - [8]
Ivocap
o Not specified, but
Immersion in

) 1 month lower than SR - [8]
Orange Juice
Ivocap
o Clinically
Immersion in
] 6 months <1.66 acceptable 9]
Erythrosine (3%)
change
L Clinically
Immersion in
] 6 months <1.66 acceptable 9]
Tartrazine (3%)
change
Immersion in Clinically
Sunset Yellow 6 months <1.66 acceptable [9]
(3%) change

Color stability is crucial for the aesthetic longevity of dentures. A AE value greater than 3.3 is
considered clinically perceptible.

Table 4: Bond Strength of Meliodent Denture Base Resin
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Surface Treatment
Bond Strength Notes Reference

of Acrylic Teeth

No treatment (Control)  Lowest values - [10]

Application of wax

solvent and MMA

solvent + MMA Highest values [10]
monomer gave the

Boiling water + Wax

monomer
best results.

The bond between the denture base and the artificial teeth is vital to prevent tooth detachment.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate the

replication and extension of these studies.
2.1. Flexural Strength Testing (Three-Point Bending Test)

This protocol is based on the methodology described in studies evaluating the resistance of the
denture base to fracture.[1][2][11]

e Specimen Preparation:

o Prepare rectangular specimens of Meliodent acrylic resin with standardized dimensions
(e.g., 65 x 10 x 3 mm) according to ADA specification number 12.[11]

o Process the specimens using a conventional heat-curing cycle as per the manufacturer's

instructions.

o Store the specimens in distilled water at 37°C for a specified period (e.g., 24 hours) before
testing.

e Testing Procedure:
o Use a universal testing machine for a three-point bending test.

o The distance between the supports should be set (e.g., 50 mm).
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o Apply a load to the center of the specimen at a constant crosshead speed (e.g., 5
mm/min) until fracture occurs.

o Record the maximum load (P) at the point of fracture.

o Calculation:

o Calculate the flexural strength (S) in Megapascals (MPa) using the following formula: S =
3PL / 2bd2 Where:

P = maximum load in Newtons (N)

L = distance between the supports in millimeters (mm)

b = width of the specimen in millimeters (mm)

d = thickness of the specimen in millimeters (mm)

2.2. Color Stability Assessment (Spectrophotometry)

This protocol is adapted from studies investigating the effects of staining agents on denture
base materials.[8][9][12]

e Specimen Preparation:

o Fabricate disc-shaped specimens of Meliodent acrylic resin with standardized
dimensions.

o Polish the specimens to achieve a smooth surface.

o Take baseline color measurements of each specimen using a spectrophotometer.

¢ Immersion Protocol:

o Divide the specimens into different groups, with each group being immersed in a specific
staining solution (e.g., coffee, tea, denture cleansers). A control group should be immersed
in distilled water.

o Maintain the immersion solutions at a constant temperature (e.g., 37°C).
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o The immersion cycle should simulate daily use (e.g., 8 hours of immersion followed by 16
hours in distilled water).

e Color Measurement and Calculation:

o After specified time intervals (e.g., 1, 3, and 6 months), remove the specimens from the
solutions, rinse, and dry them.

o Measure the color of each specimen again using the spectrophotometer to obtain L, a,
and b* values.

o Calculate the color difference (AE) using the CIELAB formula: AE = [(AL)? + (Aa)? +
(Ab)3]¥2 Where AL, Aa, and Ab are the differences in the respective values before and
after immersion.

2.3. Bond Strength Testing (Tensile or Shear Test)

This protocol is based on studies evaluating the adhesion between acrylic teeth and the
denture base.[10]

e Specimen Preparation:
o Use commercially available acrylic resin denture teeth.

o Prepare the ridge lap surface of the teeth using different surface treatment methods (e.g.,
no treatment, application of a bonding agent, air abrasion).

o Position the treated tooth in a mold and pack Meliodent acrylic resin around it.
o Process the assembly using a standard heat-curing cycle.

o Testing Procedure:
o Mount the specimen in a universal testing machine.

o Apply a tensile or shear force to the tooth at a constant crosshead speed until debonding
occurs.
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o Record the load at which the bond fails.
o Calculation:

o Calculate the bond strength by dividing the failure load by the bonded surface area.

Visualized Experimental Workflow

The following diagram illustrates a comprehensive workflow for evaluating the clinical
performance of a denture base material like Meliodent.
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Caption: Experimental workflow for evaluating Meliodent denture base performance.

Clinical Performance and Patient Satisfaction
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While extensive in-vitro data exists for the material properties of Meliodent, specific clinical
studies focusing on patient satisfaction with Meliodent dentures are limited in the reviewed
literature. However, the favorable in-vitro results regarding flexural strength and color stability
suggest that dentures fabricated from Meliodent can be durable and aesthetically pleasing.

General studies on complete dentures indicate that patient satisfaction is a multifactorial
outcome influenced by factors such as retention, stability, comfort, aesthetics, and masticatory
efficiency.[13] The physical and mechanical properties of the denture base material, such as
those detailed for Meliodent, contribute significantly to these factors. For instance, good
dimensional stability, which can be inferred from the material's processing and composition,
would positively impact the fit and retention of the denture, thereby enhancing patient comfort.
[14][15]

Conclusion

Meliodent demonstrates robust in-vitro performance in terms of flexural strength and color
stability, meeting the requirements for a durable and aesthetically stable denture base material.
The provided protocols offer a framework for further research and comparative analysis. Future
clinical studies are warranted to directly assess patient-reported outcomes and long-term
clinical performance of Meliodent dentures. Meliodent is a cadmium-free material, which
benefits both the patient and the dental technician.[16][17] The material also boasts a wide
variety of color shades to suit diverse patient needs.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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